Cas no 1806163-57-4 (2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806163-57-4
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843662
• Update Time: 2025-06-08

2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-4-7(2-3-14)8(5-15)16-9(6)17-10(11,12)13/h4H,2,5,15H2,1H3
• InChI Key： XSZIPUZSWJPZSB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(CC#N)C(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806163-57-4)

2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806163-57-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety, along with the acetonitrile functionality at the 3-position, endows this molecule with unique chemical properties that are highly valuable in drug discovery and development.

The compound's structure is particularly noteworthy due to the combination of these distinct functional groups. The aminomethyl side chain provides a nucleophilic site for further derivatization, making it an excellent precursor for the synthesis of more complex molecules. Meanwhile, the methyl group at the 5-position contributes to steric hindrance and can influence the compound's solubility and metabolic stability. The trifluoromethoxy group is a well-known pharmacophore that enhances lipophilicity and metabolic stability, often improving the pharmacokinetic properties of drug candidates. The acetonitrile group at the 3-position adds another layer of reactivity, enabling further functionalization through nucleophilic addition or substitution reactions.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The trifluoromethoxy group in this compound is particularly significant in this context. Studies have shown that fluorine atoms can modulate the electronic properties of molecules, leading to increased binding affinity and selectivity. This has made fluorinated compounds increasingly popular in the development of new drugs, particularly in oncology and anti-inflammatory therapies. The incorporation of a trifluoromethoxy group into a pyridine scaffold has been explored in several research endeavors, aiming to develop novel therapeutic agents with improved efficacy and reduced side effects.

The aminomethyl group in 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile also plays a crucial role in its utility as a synthetic intermediate. This group can undergo various chemical transformations, including amide bond formation, urea synthesis, and alkylation reactions. These reactions are fundamental in constructing more complex molecules, such as peptidomimetics and small-molecule inhibitors. The ability to modify the aminomethyl group allows researchers to fine-tune the properties of their target compounds, optimizing them for specific biological activities.

Moreover, the methyl substituent at the 5-position of the pyridine ring contributes to the overall steric environment of the molecule. This can influence how the compound interacts with biological targets such as enzymes and receptors. By carefully positioning bulky groups like methyl groups, chemists can modulate binding affinities and selectivities, which are critical factors in drug design. The presence of multiple functional groups in this compound provides a rich palette for structural diversification, enabling researchers to explore a wide range of chemical space.

Recent advancements in synthetic methodologies have further enhanced the utility of compounds like 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular architectures with high efficiency and selectivity. These methods have enabled researchers to incorporate additional functional groups into their target molecules, expanding the possibilities for drug discovery. The acetonitrile group at the 3-position also facilitates these transformations by serving as a handle for further modifications.

The pharmaceutical industry has been particularly interested in developing novel therapeutic agents based on pyridine scaffolds due to their wide range of biological activities. Pyridines are known for their ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways related to inflammation, cancer, and neurological disorders. By leveraging compounds like 2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile, researchers can explore new avenues for drug development targeting these diseases.

In conclusion,2-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806163-57-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules with enhanced pharmacokinetic properties. The combination of an aminomethyl, methyl, and trifluoromethoxy group provides multiple sites for functionalization, allowing chemists to tailor molecular structures for specific biological activities. As synthetic methodologies continue to evolve, compounds like this will remain invaluable tools in the quest for novel therapeutic agents.